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For Researchers, Scientists, and Drug Development Professionals

Introduction
Receptor-Interacting Serine/Threonine-Protein Kinase 2 (RIPK2) is a critical signaling molecule

involved in the innate immune response.[1][2] It functions downstream of the intracellular

pattern recognition receptors NOD1 and NOD2, which detect bacterial peptidoglycans.[3][4]

Upon activation, RIPK2 undergoes ubiquitination and autophosphorylation, leading to the

activation of downstream signaling pathways, primarily the NF-κB and MAPK pathways.[1][2]

This cascade results in the production of pro-inflammatory cytokines and is essential for

clearing bacterial infections. Dysregulation of the NOD-RIPK2 signaling axis has been

implicated in various inflammatory and autoimmune diseases, making RIPK2 a promising

therapeutic target.[2][3]

RIPK2-IN-3 is a chemical inhibitor of RIPK2 with anti-inflammatory and anti-tumor activity.[5][6]

It inhibits recombinant truncated RIPK2 with an IC50 of 6.39 μM.[6][7] These application notes

provide a detailed protocol for the preparation of RIPK2-IN-3 stock solutions for use in in vitro

research settings.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of RIPK2-IN-3.
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Property Value Reference

Molecular Weight 410.47 g/mol [5][6]

Chemical Formula C₂₅H₂₂N₄O₂ [5][6]

IC₅₀ (recombinant truncated

RIPK2)
6.39 μM [6][7]

Recommended Solvent Dimethyl sulfoxide (DMSO) [5]

Storage (Powder) -20°C for up to 3 years [5]

Storage (Stock Solution) -80°C for up to 1 year [5]

Experimental Protocols
Materials and Equipment

RIPK2-IN-3 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
RIPK2-IN-3 is intended for research use only.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
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Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Preparation of a 10 mM RIPK2-IN-3 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro assays. For cell-based experiments, it is often recommended to

prepare a stock solution that is at least 1000 times more concentrated than the final working

concentration to minimize the solvent's effect on the cells.[5]

Workflow for Stock Solution Preparation
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Preparation

Dissolution

Storage

1. Weigh RIPK2-IN-3

2. Add appropriate volume
of DMSO

3. Vortex thoroughly

4. Sonicate if necessary

5. Inspect for complete
dissolution

6. Aliquot into single-use tubes

If clear

7. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing RIPK2-IN-3 stock solution.
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Step-by-Step Procedure:

Calculate the required mass of RIPK2-IN-3:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 410.47 g/mol × 1000 mg/g

Mass = 4.1047 mg

Weigh the RIPK2-IN-3 powder:

Using a calibrated analytical balance, carefully weigh out approximately 4.1 mg of RIPK2-
IN-3 powder and place it into a sterile microcentrifuge tube or amber glass vial. Record the

exact weight.

Add DMSO:

Based on the actual mass weighed, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 410.47 ( g/mol )] / 10 (mmol/L)

For example, if you weighed exactly 4.10 mg:

Volume (mL) = [4.10 / 410.47] / 10 = 0.0009988 L ≈ 1.0 mL

Add the calculated volume of anhydrous DMSO to the vial containing the RIPK2-IN-3
powder.

Dissolve the compound:

Close the vial tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, place the vial in an ultrasonic water bath for 5-10

minutes.
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Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C. When stored properly, the stock solution should be stable for

up to one year.[5]

Preparation of Working Solutions
To prepare a working solution for a cell-based assay, dilute the 10 mM stock solution in the

appropriate cell culture medium.

Example: Preparing a 10 µM working solution

Thaw a single aliquot of the 10 mM RIPK2-IN-3 stock solution at room temperature.

Perform a 1:1000 dilution by adding 1 µL of the 10 mM stock solution to 999 µL of pre-

warmed cell culture medium.

Mix thoroughly by gentle pipetting or brief vortexing before adding to your cells.

Note: The final concentration of DMSO in the working solution should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Signaling Pathway
RIPK2 Signaling Pathway

RIPK2 is a central kinase in the NOD-like receptor signaling pathway. The diagram below

illustrates the key events following NOD1/2 activation.
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Caption: The NOD-RIPK2 signaling cascade and the point of inhibition by RIPK2-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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